Cas no 869074-92-0 (N'-(3,4-dimethylbenzenesulfonyl)-N-2-(1H-indol-3-yl)ethylguanidine)

• Product Name: N'-(3,4-dimethylbenzenesulfonyl)-N-2-(1H-indol-3-yl)ethylguanidine
• CAS No: 869074-92-0
• MF: C₁₉H₂₂N₄O₂S
• MW: 370.468582630157
• CID: 6043251
• PubChem ID: 7197258
• Update Time: 2025-10-29

N'-(3,4-dimethylbenzenesulfonyl)-N-2-(1H-indol-3-yl)ethylguanidine Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethylbenzenesulfonyl)-N-2-(1H-indol-3-yl)ethylguanidine
• Benzenesulfonamide, N-[imino[[2-(1H-indol-3-yl)ethyl]amino]methyl]-3,4-dimethyl-
• SR-01000017422
• N'-(3,4-dimethylbenzenesulfonyl)-N-[2-(1H-indol-3-yl)ethyl]guanidine
• AKOS024614631
• 1-(3,4-dimethylphenyl)sulfonyl-2-[2-(1H-indol-3-yl)ethyl]guanidine
• SR-01000017422-1
• F1854-0006
• N-(N-(2-(1H-indol-3-yl)ethyl)carbamimidoyl)-3,4-dimethylbenzenesulfonamide
• 869074-92-0

• Inchi： 1S/C19H22N4O2S/c1-13-7-8-16(11-14(13)2)26(24,25)23-19(20)21-10-9-15-12-22-18-6-4-3-5-17(15)18/h3-8,11-12,22H,9-10H2,1-2H3,(H3,20,21,23)
• InChI Key： RCTFLMXBFLOYHK-UHFFFAOYSA-N
• SMILES： C1(S(NC(=N)NCCC2C3=C(NC=2)C=CC=C3)(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 370.14634713g/mol
• Monoisotopic Mass: 370.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 587.2±60.0 °C(Predicted)
• pka: 11.27±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N'-(3,4-dimethylbenzenesulfonyl)-N-2-(1H-indol-3-yl)ethylguanidine

Introduction to N'-(3,4-dimethylbenzenesulfonyl)-N-2-(1H-indol-3-yl)ethylguanidine (CAS No. 869074-92-0)

N'-(3,4-dimethylbenzenesulfonyl)-N-2-(1H-indol-3-yl)ethylguanidine, a compound with the CAS number 869074-92-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3,4-dimethylbenzenesulfonyl group and an 1H-indol-3-yl moiety, contribute to its unique chemical and biological properties.

The N'-(3,4-dimethylbenzenesulfonyl)-N-2-(1H-indol-3-yl)ethylguanidine molecule has been extensively studied for its pharmacological profile. The sulfonamide moiety is known for its ability to enhance binding affinity and stability in drug design, making it a valuable component in the development of novel therapeutic agents. Additionally, the indole ring is a prominent feature in many bioactive compounds, often associated with mechanisms that modulate biological pathways.

Recent research has highlighted the compound's potential in addressing various therapeutic challenges. Studies have demonstrated that derivatives of this molecule exhibit promising activities against a range of targets, including enzymes and receptors involved in inflammation and cancer. The guanidine group further enhances the compound's pharmacological properties by contributing to its solubility and bioavailability.

The synthesis of N'-(3,4-dimethylbenzenesulfonyl)-N-2-(1H-indol-3-yl)ethylguanidine involves sophisticated organic chemistry techniques that require precise control over reaction conditions. The introduction of the sulfonamide group at the N' position and the attachment of the indole ring at the N-2 position are critical steps that determine the compound's overall efficacy. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

In vitro studies have provided valuable insights into the biological activity of this compound. Researchers have observed significant interactions with key cellular targets, suggesting potential therapeutic benefits. For instance, preliminary data indicate that N'-(3,4-dimethylbenzenesulfonyl)-N-2-(1H-indol-3-yl)ethylguanidine may inhibit the activity of enzymes implicated in tumor growth and metastasis. These findings have sparked further investigation into its mechanisms of action and potential clinical applications.

The structural diversity offered by this molecule makes it a versatile scaffold for drug discovery. By modifying various functional groups or introducing additional moieties, researchers can explore new derivatives with enhanced pharmacological profiles. This flexibility is particularly valuable in addressing complex diseases that require multi-target intervention.

The development of novel pharmaceuticals often relies on innovative computational approaches to predict and optimize molecular properties. Molecular modeling techniques have been utilized to simulate the interactions between N'-(3,4-dimethylbenzenesulfonyl)-N-2-(1H-indol-3-yl)ethylguanidine and its biological targets. These simulations have provided critical insights into binding affinities and metabolic stability, guiding the design of more effective drug candidates.

The compound's potential extends beyond traditional therapeutic applications. Emerging research suggests that it may also play a role in diagnostic imaging and biosensing due to its ability to form stable complexes with metal ions and other biomolecules. This dual functionality opens up new avenues for interdisciplinary studies in medicinal chemistry and biochemistry.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds intended for human use. Rigorous toxicological assessments have been conducted to evaluate the safety profile of N'-(3,4-dimethylbenzenesulfonyl)-N-2-(1H-indol-3-yl)ethylguanidine. These studies aim to identify any potential adverse effects and establish safe dosage ranges for future clinical trials.

The future prospects for this compound are promising, with ongoing research focused on translating preclinical findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing its development pipeline. By leveraging cutting-edge technologies and interdisciplinary expertise, researchers can accelerate the translation of laboratory discoveries into tangible therapeutic benefits for patients worldwide.